Cas no 2138153-50-9 (2-tert-butyl-5-chloro-7-ethyl-1,2,4triazolo1,5-apyridine)

• Product Name: 2-tert-butyl-5-chloro-7-ethyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138153-50-9
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 6051966
• PubChem ID: 165475704
• Update Time: 2025-06-08

2-tert-butyl-5-chloro-7-ethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-chloro-7-ethyl-1,2,4triazolo1,5-apyridine
• 2-tert-butyl-5-chloro-7-ethyl-[1,2,4]triazolo[1,5-a]pyridine
• 2138153-50-9
• EN300-1078267

• Inchi： 1S/C12H16ClN3/c1-5-8-6-9(13)16-10(7-8)14-11(15-16)12(2,3)4/h6-7H,5H2,1-4H3
• InChI Key： ZHTUNNHSNGPJIE-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=CC2=NC(C(C)(C)C)=NN21

Computed Properties

• Exact Mass: 237.1032752g/mol
• Monoisotopic Mass: 237.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-tert-butyl-5-chloro-7-ethyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 2-tert-butyl-5-chloro-7-ethyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138153-50-9)

2-tert-butyl-5-chloro-7-ethyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138153-50-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the tert-butyl and chloro substituents, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazolopyridine derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in compounds like 2-tert-butyl-5-chloro-7-ethyl-1,2,4-triazolo[1,5-a]pyridine for their role in modulating enzyme activity and receptor binding. The ethyl and chloro groups enhance the compound's lipophilicity, which is crucial for improving bioavailability in drug formulations. This aligns with the growing trend in medicinal chemistry to optimize pharmacokinetic properties.

The synthesis of CAS No. 2138153-50-9 involves multi-step organic reactions, often starting from readily available pyridine precursors. Key steps include cyclization and halogenation, which introduce the triazolo ring and chloro substituent, respectively. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These methods are critical for ensuring reproducibility in industrial-scale production.

From an industrial perspective, 2-tert-butyl-5-chloro-7-ethyl-1,2,4-triazolo[1,5-a]pyridine is often utilized as a building block for more complex molecules. Its applications span across agrochemicals, where it serves as a precursor for herbicides and insecticides, and pharmaceuticals, where it is explored for anti-inflammatory and antimicrobial properties. The compound's versatility makes it a focal point in green chemistry initiatives, which aim to reduce waste and improve synthetic efficiency.

Environmental and safety considerations are paramount when handling CAS No. 2138153-50-9. While the compound is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to minimize risks during handling and disposal.

The future prospects for 2-tert-butyl-5-chloro-7-ethyl-1,2,4-triazolo[1,5-a]pyridine are promising, with ongoing studies investigating its potential in targeted drug delivery systems. Innovations in computational chemistry, such as molecular docking and QSAR modeling, are accelerating the discovery of new applications for this compound. As the scientific community continues to explore its capabilities, CAS No. 2138153-50-9 is poised to play a pivotal role in advancing both medicinal and agricultural sciences.